Cas no 2198168-57-7 (2-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine)

• Product Name: 2-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine
• CAS No: 2198168-57-7
• MF: C₁₇H₁₉F₃N₄O
• MW: 352.354173898697
• CID: 5466442
• Update Time: 2025-06-08

2-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine
• 2-methyl-3-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrazine
• 2-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine

• Inchi： 1S/C17H19F3N4O/c1-12-16(22-8-7-21-12)24-9-5-13(6-10-24)11-25-15-4-2-3-14(23-15)17(18,19)20/h2-4,7-8,13H,5-6,9-11H2,1H3
• InChI Key： RWPIKUADUCOZCG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OCC1CCN(C2C(C)=NC=CN=2)CC1)(F)F

Computed Properties

• Exact Mass: 352.15109573 g/mol
• Monoisotopic Mass: 352.15109573 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 352.35
• XLogP3: 3.2
• Topological Polar Surface Area: 51.1

Additional information on 2-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine

Introduction to 2-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine (CAS No. 2198168-57-7)

2-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 2198168-57-7, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a trifluoromethyl group, a pyridin-2-yl moiety, and a piperidin-1-yl substituent makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural framework of 2-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine is characterized by its intricate connectivity and the strategic arrangement of heterocyclic rings. The trifluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, is positioned in such a way that it can interact with biological targets in a highly specific manner. This feature is particularly relevant in the development of drugs targeting enzymes and receptors with high selectivity.

The pyridin-2-yl oxygenated side chain introduces an additional layer of complexity, enabling potential interactions with various biological systems. This oxygenated group can participate in hydrogen bonding, which is crucial for the design of molecules that require precise binding to biological targets. The combination of these features makes 2-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine an intriguing compound for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced molecular design principles. The compound’s structure aligns well with current trends in drug discovery, particularly in the area of central nervous system (CNS) disorders and inflammatory diseases. The piperidin-1-yl moiety, which is commonly found in many pharmacologically active compounds, suggests potential applications in modulating neurotransmitter systems and other key biological pathways.

The trifluoromethyl group’s influence on the electronic properties of the molecule cannot be overstated. This substituent can enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. Such properties are highly desirable in drug development, as they can lead to more potent and longer-lasting therapeutic effects. The presence of multiple functional groups also allows for diverse chemical modifications, enabling researchers to fine-tune the molecule’s properties for specific applications.

Recent studies have highlighted the importance of trifluoromethyl-containing compounds in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been shown to exhibit anti-inflammatory, antiviral, and anticancer properties, among others. The structural motif of 2-Methyl-3-[4-{[6-(trifluoromethyl)pyridin-2-yloxy}methyl)piperidin-l -y l]pyrazine aligns well with these findings, suggesting that it may possess similar therapeutic potential.

The role of heterocyclic compounds in drug discovery cannot be overstated. Heterocycles are known for their ability to mimic natural biomolecules and interact with biological targets in a highly specific manner. The pyridin-l -y l and pyrazine rings in this compound are excellent examples of such structures, providing multiple sites for interaction with biological targets. These interactions can lead to the development of drugs with high selectivity and low toxicity.

The synthesis of complex molecules like 2-Methyl-S-[4-{[6-(trifluoromethyl)pyridin-z-yloxy}methyl)piperidinytl]-y l]pyrazine requires meticulous planning and expertise. Advanced synthetic techniques must be employed to ensure the correct connectivity and stereochemistry are achieved. The presence of multiple functional groups also necessitates careful consideration during synthesis to avoid unwanted side reactions.

In conclusion, 2-Methyl-S-[4-{[6-(trifluoromethy l)pyridiny-z-yloxy}methylene)piperidinytl]-y l]pyrazine (CAS No. 2198168-S7-S7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration in drug discovery. The combination of its functional groups—particularly the trifluoromethy l, pyridiny-z-y l, and pip erydinytl moieties—provides a rich foundation for developing novel therapeutic agents targeting various diseases.